Cas no 540478-73-7 (6,6-dimethyl-2,9-bis(3-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one)

• Product Name: 6,6-dimethyl-2,9-bis(3-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one
• CAS No: 540478-73-7
• MF: C₂₅H₂₆N₄O
• MW: 398.500145435333
• CID: 6441671
• Update Time: 2025-05-19

6,6-dimethyl-2,9-bis(3-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one Chemical and Physical Properties

Names and Identifiers

• 6,6-dimethyl-2,9-bis(3-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one
• [1,2,4]Triazolo[5,1-b]quinazolin-8(1H)-one, 5,6,7,9-tetrahydro-6,6-dimethyl-2,9-bis(3-methylphenyl)-

• Inchi： 1S/C25H26N4O/c1-15-7-5-9-17(11-15)22-21-19(13-25(3,4)14-20(21)30)26-24-27-23(28-29(22)24)18-10-6-8-16(2)12-18/h5-12,22H,13-14H2,1-4H3,(H,26,27,28)
• InChI Key： APTXIHPPAUFKPC-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CC(C)(C)C2)C(C2=CC=CC(C)=C2)N2NC(C3=CC=CC(C)=C3)=NC=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6,6-dimethyl-2,9-bis(3-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4triazolo3,2-bquinazolin-8-one

6,6-Dimethyl-2,9-Bis(3-Methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4-Triazolo[3,2-b]Quinazolin-8-One: A Comprehensive Overview

The compound 6,6-dimethyl-2,9-bis(3-methylphenyl)-4H,5H,6H,7H,8H,9H-1,2,4-triazolo[3,2-b]quinazolin-8-one (CAS No. 540478-73-7) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of triazolopyrimidines and exhibits unique properties that make it a promising candidate for various applications. Recent studies have highlighted its potential in drug development and advanced materials synthesis.

The molecular structure of 6,6-dimethyl-2,9-bis(3-methylphenyl)-4H... is characterized by a fused triazole and quinazoline ring system. The presence of methyl groups at specific positions (positions 6 and 9) introduces steric effects that influence its reactivity and stability. Additionally, the substitution pattern at positions 2 and 9 with 3-methylphenyl groups enhances its aromaticity and electronic properties. These structural features contribute to its ability to act as a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and microwave-assisted techniques. Researchers have reported that the synthesis of 6,... involves the condensation of amines with carbonyl compounds under high-energy conditions. This approach not only simplifies the synthesis process but also improves the yield and purity of the final product. The use of microwave irradiation has been particularly beneficial in accelerating reaction rates while maintaining the integrity of the molecule's functional groups.

One of the most intriguing aspects of this compound is its pharmacological activity. Studies conducted in vitro have demonstrated that 6,... exhibits potent anti-inflammatory and antioxidant properties. These findings suggest that it could be developed into a novel therapeutic agent for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, preliminary toxicity studies indicate that this compound has a favorable safety profile when administered at therapeutic doses.

In addition to its pharmacological applications,6,... has also shown promise in materials science. Its rigid molecular structure and conjugated aromatic system make it an ideal candidate for use in organic electronics. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. The compound's ability to emit fluorescence under UV light suggests that it could be used in sensing applications or as a fluorescent probe for bioimaging.

The versatility of 6,... is further evidenced by its role as an intermediate in the synthesis of more complex molecules. For instance,it has been employed as a precursor in the construction of macrocyclic compounds with potential applications in drug delivery systems. The ability to modify its structure by introducing different substituents at strategic positions allows chemists to tailor its properties for specific applications.

From an environmental standpoint,6,... has been evaluated for its biodegradability and eco-friendly properties. Initial studies suggest that it undergoes slow degradation under aerobic conditions,a characteristic that may limit its environmental impact when used responsibly.However,further research is needed to fully understand its long-term effects on ecosystems.

In conclusion,6,... represents a fascinating example of how modern synthetic chemistry can yield molecules with multifaceted applications.Ranging from drug discovery to materials science,this compound continues to be an area of active research interest.As new findings emerge,it is likely that 6,... will find even more innovative uses across diverse scientific disciplines.